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Compound of Interest

Compound Name: 2-(2-Chlorophenyl)oxirane

Cat. No.: B120550

Essential Safety and Handling Guide for 2-(2-
Chlorophenyl)oxirane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-(2-Chlorophenyl)oxirane, a crucial chiral building block in
pharmaceutical and agrochemical synthesis. Adherence to these guidelines is critical for
ensuring personnel safety and minimizing environmental impact.

Hazard Summary & Quantitative Data

2-(2-Chlorophenyl)oxirane is a reactive molecule with several potential hazards. It is crucial to
handle this chemical with appropriate caution in a laboratory setting. Below is a summary of its
known hazards and physical properties.
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Hazard Category

Description

Skin Irritation

Causes skin irritation.[1] May cause an allergic

skin reaction.[1]

Eye Irritation

Causes serious eye irritation.[1]

Respiratory Irritation

May cause respiratory irritation.[1]

Flammability

Highly flammable liquid and vapor.[1]

Reproductive Toxicity

A related compound is suspected of damaging
the unborn child.[2]

Physical & Chemical Properties

Molecular Formula

CeH-CIO[3]

Molecular Weight 154.59 g/mol [3]
Boiling Point 230°C
Density 1.283 g/mL at 25°C

Storage Temperature

Refrigerator (2-8 °C).[4][5]

Personal Protective Equipment (PPE) Protocol

A systematic approach to selecting and using PPE is essential for minimizing exposure to 2-(2-

Chlorophenyl)oxirane.
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PPE Selection & Use Workflow

Task Assessment:
Handling 2-(2-Chlorophenyl)oxirane

Face shield if splash risk exists

Eye & Face Protection:
Chemical safety goggles (ANSI Z87.1)

Skin & Body Protection:
Chemical-resistant lab coat

i

Cl
| apron for high-risk tasks] [

Long pants & closed-toe shoes

Hand Protection:

hemical-impermeable gloves (e.g., Nitrile)
Inspect gloves before use |

Respiratory Protection:
Work in a certified chemical fume hood

f hood unavailable, use NIOSH-approved respiratoi

)

Don PPE in Correct Order:
1. Lab Coat
2. Goggles/Face Shield
3. Gloves

Perform Chemical Handling

Doff PPE in Correct Order:
1. Gloves
2. Goggles/Face Shield
3. Lab Coat

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: PPE Selection and Use Workflow for Handling 2-(2-Chlorophenyl)oxirane.

Detailed PPE Specifications:
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o Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are
mandatory.[6] When there is a risk of splashing, a face shield must be worn in addition to
safety goggles.[6]

o Skin and Body Protection: A chemical-resistant and flame-retardant lab coat must be worn
and fully buttoned.[6] Long pants and closed-toe shoes are required to ensure no skin is
exposed.[6] For tasks with a higher risk of contamination, a chemical-resistant apron should
be worn over the lab coat.[6]

e Hand Protection: Wear chemical-impermeable gloves.[7] Gloves must be inspected prior to
use.[7] After handling, wash and dry hands.[7] The selected protective gloves have to satisfy
the specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it.[7]

» Respiratory Protection: All handling of 2-(2-Chlorophenyl)oxirane should be conducted
within a certified chemical fume hood to minimize inhalation exposure.[6] If engineering
controls are not sufficient, a NIOSH-approved respirator with appropriate cartridges for
organic vapors should be used.[6]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 2-(2-Chlorophenyl)oxirane is essential to maintain a safe
laboratory environment.

1. Pre-Handling:

* Risk Assessment: Before beginning any work, perform a thorough risk assessment for the
planned experiment.

o Gather Materials: Ensure all necessary equipment (e.g., spatulas, containers, etc.) and PPE
are readily available.[6]

 Fume Hood Preparation: Ensure the chemical fume hood is functioning correctly. Cover the
work surface with absorbent, disposable bench paper to contain any potential spills.[6]

2. Handling:
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e Location: All handling must be done in a well-ventilated place, preferably within a chemical
fume hood.[7]

o Container Sealing: Keep containers tightly sealed when not in use to prevent the release of
vapors.[6]

o Transfers: Use a pipette or a funnel for transferring solutions to prevent spills.[6]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[8]
Use non-sparking tools.[7]

3. Post-Handling and Cleanup:

o Decontamination: At the end of the procedure, decontaminate all surfaces and equipment
with an appropriate solvent and then a cleaning solution.[6]

o Waste Disposal: Dispose of all waste, including contaminated bench paper and empty
containers, according to the disposal plan outlined below.

Emergency and Disposal Plan

Proper emergency response and disposal of 2-(2-Chlorophenyl)oxirane and associated
waste are critical to prevent personal injury and environmental contamination.

Spill Response Workflow
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Chemical Spill Response Workflow

Spill of 2-(2-Chlorophenyl)oxirane Occurs

Evacuate Immediate Area & Alert Others

Remove All Ignition Sources

(Don Appropriate PPE)

Contain Spill with Inert Absorbent Material
(e.g., sand, vermiculite)

Collect Absorbed Material into a
Suitable, Labeled Waste Container

Decontaminate Spill Area
with Appropriate Solvent

Dispose of Waste Container as
Hazardous Chemical Waste

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a 2-(2-Chlorophenyl)oxirane spill.
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First Aid Measures:

If Inhaled: Move the victim into fresh air.[7] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a doctor immediately.[7]

In Case of Skin Contact: Take off contaminated clothing immediately.[7] Wash off with soap
and plenty of water. Consult a doctor.[7]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[7]

If Swallowed: Rinse mouth with water.[7] Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[7]

Disposal Plan:

Chemical Waste: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[7] Do not contaminate
water, foodstuffs, feed, or seed by storage or disposal.[7] Do not discharge to sewer
systems.[7]

Contaminated Packaging: Containers can be triply rinsed (or equivalent) and offered for
recycling or reconditioning.[7] Alternatively, the packaging can be punctured to make it
unusable for other purposes and then be disposed of in a sanitary landfill.[7] Controlled
incineration with flue gas scrubbing is possible for combustible packaging materials.[7] All
disposal practices must be in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-2-chlorophenyl-oxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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